1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate

• CAS No.: 769146-44-3
• Molecular Formula: C26H19ClN2O4
• Molecular Weight: 458.9 g/mol
• IUPAC Name: [1-[(E)-[(2-methoxybenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-chlorobenzoate
• InChI: InChI=1S/C26H19ClN2O4/c1-32-23-9-5-4-8-21(23)25(30)29-28-16-22-20-7-3-2-6-17(20)12-15-24(22)33-26(31)18-10-13-19(27)14-11-18/h2-16H,1H3,(H,29,30)/b28-16+
• InChI Key: AVGOTKDAJCWDOS-LQKURTRISA-N
• Isomeric SMILES: COC1=CC=CC=C1C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)OC(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: COC1=CC=CC=C1C(=O)NN=CC2=C(C=CC3=CC=CC=C32)OC(=O)C4=CC=C(C=C4)Cl

Description

1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate is a complex organic compound with the molecular formula C22H17ClN2O4 and a molecular weight of 408.845 g/mol This compound is known for its unique structure, which includes a methoxybenzoyl group, a carbohydrazonoyl group, a naphthyl group, and a chlorobenzoate group

Preparation Methods

The synthesis of 1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate involves multiple steps, starting with the preparation of the intermediate compounds. The synthetic route typically includes the following steps:

Preparation of 2-methoxybenzoyl chloride: This can be achieved by reacting 2-methoxybenzoic acid with thionyl chloride under reflux conditions.

Formation of carbohydrazide: The 2-methoxybenzoyl chloride is then reacted with hydrazine hydrate to form 2-methoxybenzoyl carbohydrazide.

Coupling with 2-naphthylamine: The carbohydrazide is then coupled with 2-naphthylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the desired product.

Chemical Reactions Analysis

1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorobenzoate group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by:

Binding to enzymes: It may inhibit or activate certain enzymes involved in metabolic pathways.

Interacting with DNA: The compound can intercalate into DNA, affecting gene expression and cellular functions.

Modulating signaling pathways: It may influence various signaling pathways, leading to changes in cell behavior.

Comparison with Similar Compounds

1-(2-(2-Methoxybenzoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate can be compared with other similar compounds, such as:

• 2-(2-(2-Methoxybenzoyl)carbohydrazonoyl)phenyl 4-chlorobenzoate
• 2-Methoxy-4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate

These compounds share structural similarities but differ in their specific substituents and functional groups, which can lead to variations in their chemical properties and applications.